Cas no 1805398-92-8 (Methyl 2-aminomethyl-4-bromo-5-cyanophenylacetate)

• Product Name: Methyl 2-aminomethyl-4-bromo-5-cyanophenylacetate
• CAS No: 1805398-92-8
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• CID: 4938884
• Update Time: 2025-10-31

Methyl 2-aminomethyl-4-bromo-5-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminomethyl-4-bromo-5-cyanophenylacetate

• Inchi： 1S/C11H11BrN2O2/c1-16-11(15)4-7-2-9(6-14)10(12)3-8(7)5-13/h2-3H,4-5,13H2,1H3
• InChI Key： ITVAZAXGSAKPKY-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(CC(=O)OC)=C(C=1)CN

Computed Properties

• Exact Mass: 282.00039 g/mol
• Monoisotopic Mass: 282.00039 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 283.12
• XLogP3: 1
• Topological Polar Surface Area: 76.1

Additional information on Methyl 2-aminomethyl-4-bromo-5-cyanophenylacetate

Methyl 2-aminomethyl-4-bromo-5-cyanophenylacetate (CAS No. 1805398-92-8): An Overview

Methyl 2-aminomethyl-4-bromo-5-cyanophenylacetate (CAS No. 1805398-92-8) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 4-bromo and 5-cyanophenyl substituent, as well as an aminomethyl group attached to the phenyl ring. These functional groups contribute to the compound's reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of Methyl 2-aminomethyl-4-bromo-5-cyanophenylacetate can be represented as follows: CH3OC(=O)CH2C6H3BrCNCH2NH2. The presence of the methyl ester group at one end of the molecule and the aminomethyl group at the other end provides multiple points for chemical modification, which is advantageous for synthetic chemists aiming to develop novel compounds with specific biological activities.

In the realm of medicinal chemistry, Methyl 2-aminomethyl-4-bromo-5-cyanophenylacetate has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential in the development of inhibitors for various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against a specific kinase involved in cancer cell proliferation. This finding highlights the compound's potential as a lead molecule for further drug discovery efforts.

The bromine and cyano substituents on the phenyl ring play crucial roles in modulating the compound's biological properties. The bromine atom can enhance lipophilicity, which is beneficial for improving cell membrane permeability and bioavailability. Meanwhile, the cyano group can act as an electron-withdrawing moiety, influencing the electronic properties of the molecule and potentially affecting its binding affinity to target proteins.

Beyond its use in drug discovery, Methyl 2-aminomethyl-4-bromo-5-cyanophenylacetate has also been investigated for its applications in materials science. Researchers have explored its potential as a precursor for synthesizing functional polymers with unique optical and electronic properties. For example, a study published in Macromolecules demonstrated that derivatives of this compound could be polymerized to form conjugated polymers with high photoluminescence efficiency, making them suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The synthesis of Methyl 2-aminomethyl-4-bromo-5-cyanophenylacetate typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 4-bromo-5-cyanobenzaldehyde with methyl acrylate followed by reduction and subsequent functionalization steps to introduce the aminomethyl group. This synthetic strategy allows for high yields and good purity, making it suitable for large-scale production.

In terms of safety and handling, it is important to note that while Methyl 2-aminomethyl-4-bromo-5-cyanophenylacetate is not classified as a hazardous material, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to prevent skin contact and inhalation. Additionally, appropriate storage conditions should be maintained to ensure stability and prevent degradation.

The future prospects for Methyl 2-aminomethyl-4-bromo-5-cyanophenylacetate are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. As more studies are conducted, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.